Cas no 6622-64-6 (Trimethyl-(2-methylsulfanylpyrimidin-4-yl)azanium;chloride)

• Product Name: Trimethyl-(2-methylsulfanylpyrimidin-4-yl)azanium;chloride
• CAS No: 6622-64-6
• MF: C₈H₁₄ClN₃S
• MW: 219.734858989716
• CID: 1711947
• PubChem ID: 12684330
• Update Time: 2025-04-21

Trimethyl-(2-methylsulfanylpyrimidin-4-yl)azanium;chloride Chemical and Physical Properties

Names and Identifiers

• NSC54658
• Trimethyl-4-(2-methylthiopyrimidinyl)ammoniumchlorid
• trimethyl-(2-methylsulfanylpyrimidin-4-yl)azanium,chloride
• chloride
• trimethyl-(2-methylsulfanylpyrimidin-4-yl)azanium
• N,N,N-Trimethyl-2-(methylsulfanyl)pyrimidin-4-aminium chloride
• 6622-64-6
• NSC-54658
• DTXSID40506819
• Trimethyl-(2-methylsulfanylpyrimidin-4-yl)azanium;chloride

• Inchi： 1S/C8H14N3S.ClH/c1-11(2,3)7-5-6-9-8(10-7)12-4;/h5-6H,1-4H3;1H/q+1;/p-1
• InChI Key： NBKXLPICVJTYST-UHFFFAOYSA-M
• SMILES： [Cl-].S(C)C1=NC=CC(=N1)[N+](C)(C)C

Computed Properties

• Exact Mass: 184.09102
• Monoisotopic Mass: 219.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78
• LogP: -1.60080